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Compound of Interest

Compound Name: PE 22-28

Cat. No.: B15584453 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive guide to the proper reconstitution, handling, and

storage of lyophilized PE 22-28 powder. Adherence to these protocols is crucial for maintaining

the peptide's integrity, stability, and biological activity for research applications.

Product Information and Specifications
PE 22-28 is a synthetic heptapeptide analog of Spadin, known for its role as a potent and

selective inhibitor of the TREK-1 (TWIK-related K+ channel 1) potassium channel.[1][2][3] Its

activity makes it a valuable tool in neuroscience research, particularly in studies related to

mood regulation, neuroprotection, and cognitive function.[4][5]

Table 1: Physical and Chemical Properties of PE 22-28
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Property Specification Citations

Molecular Formula C₃₅H₅₅N₁₁O₉ or C₃₅H₅₄N₁₂O₉S [1][3][6]

Molecular Weight ~773.89 - 802.94 Da [1][6]

Amino Acid Sequence
Gly-Val-Ser-Trp-Gly-Leu-Arg

(GVSWGLR)
[3]

Appearance White lyophilized powder [4][6]

Purity ≥98% (HPLC Verified) [6][7][8]

Solubility
Soluble in sterile water (up to 2

mg/mL) and dilute acetic acid.
[8]

Synonyms
Spadin Analog, TREK-1

Inhibitor, Mini-Spadin
[1][6]

Storage and Stability
Proper storage is critical to prevent degradation and ensure the long-term stability of the

peptide.

Table 2: Recommended Storage Conditions
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Form Temperature Duration Conditions Citations

Lyophilized -20°C Up to 3 years

Store in a dry,

dark

environment,

protected from

moisture.[3][4][7]

Keep vials tightly

sealed in a

desiccator.[9]

[3][4][7][9]

Reconstituted 2°C to 8°C Up to 4 weeks

Refrigerate and

protect from light.

[4][7] Avoid

repeated freeze-

thaw cycles to

maintain peptide

structure.[8][10]

[4][7][8][10]

Handling Precautions:

Before opening, allow the lyophilized peptide vial to warm to room temperature in a

desiccator to prevent condensation, as the powder is hygroscopic.[10][11]

For peptides containing sensitive residues like Tryptophan (Trp), limiting air exposure is

recommended.[10]

Experimental Protocols
Protocol for Reconstitution of Lyophilized PE 22-28
This protocol details the steps to dissolve the lyophilized powder into a stock solution for

experimental use.

Materials:

Vial of lyophilized PE 22-28 powder (e.g., 10 mg)[7]
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Sterile reconstitution solvent: Bacteriostatic Water (0.9% benzyl alcohol) or sterile water.[4][7]

Sterile syringe (e.g., 3 mL) and needle.[12]

Alcohol prep pads.

Procedure:

Preparation: Allow the PE 22-28 vial to reach room temperature before opening.[11]

Solvent Measurement: Using a sterile syringe, draw the desired volume of bacteriostatic

water. The volume will determine the final concentration of your solution (see Table 3 for

examples).[7][12]

Injection: Slowly inject the bacteriostatic water into the vial, aiming the stream against the

side of the glass vial to minimize foaming.[7] The vacuum in the vial may pull the liquid in

quickly.[12]

Dissolution: Gently swirl or roll the vial between your fingers until the powder is completely

dissolved. Do not shake or agitate vigorously, as this can damage the peptide structure.[7]

Final Solution: Once dissolved, the solution should be clear. It is now ready for experimental

use or storage as per the guidelines in Table 2.

Labeling: Label the vial with the reconstitution date and the final concentration.

Table 3: Example Reconstitution Calculations for a 10 mg Vial

Volume of Solvent
Added

Final
Concentration

Typical Use Citations

2.0 mL 5.0 mg/mL
High-concentration

stock solution
[13]

3.0 mL ~3.33 mg/mL

For precise low-

volume

measurements

[7]
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Example Application: In Vitro Neuronal Assay
This protocol provides a general workflow for applying reconstituted PE 22-28 to a neuronal

cell culture to study its effects on cell survival or signaling pathways.

Workflow:

Cell Culture: Plate neuronal cells at the desired density and allow them to adhere and

stabilize according to standard cell culture protocols.

PE 22-28 Preparation: Prepare the desired final concentration of PE 22-28 by diluting the

reconstituted stock solution in sterile, serum-free cell culture medium.

Treatment: Remove the existing medium from the cells and replace it with the medium

containing PE 22-28. Include appropriate controls (e.g., vehicle-only).

Incubation: Incubate the cells for the desired experimental duration (e.g., 24, 48, or 72

hours).

Analysis: Following incubation, perform downstream analysis, such as:

Cell Viability Assays (e.g., MTT, Calcein-AM): To assess neuroprotective effects.

Western Blotting: To analyze the phosphorylation status of proteins in the Akt, ERK, or

PLCγ pathways.[13]

Immunofluorescence: To visualize changes in neuronal morphology or protein expression.

Electrophysiology: To measure changes in neuronal excitability and TREK-1 channel

activity.[2]

Mechanism of Action and Signaling Pathways
PE 22-28 primarily functions by inhibiting the TREK-1 potassium channel.[1][2] This inhibition

enhances neuronal excitability. Additionally, PE 22-28 can act as a Brain-Derived Neurotrophic

Factor (BDNF) mimetic, activating the Tropomyosin receptor kinase B (TrkB) and its

downstream signaling cascades, which are crucial for neuronal survival, growth, and plasticity.

[13]
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Caption: Workflow for reconstituting lyophilized PE 22-28 powder.
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Caption: Signaling pathways modulated by PE 22-28.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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